Cas no 1361801-96-8 (Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1361801-96-8
• MF: C₁₂H₁₅F₃N₂O₃
• MW: 292.254313707352
• CID: 4931516
• Update Time: 2025-09-24

Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C12H15F3N2O3/c1-3-19-10(18)4-8-7(2)6-17-11(9(8)5-16)20-12(13,14)15/h6H,3-5,16H2,1-2H3
• InChI Key： WELNMCQSKOFJME-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(CC(=O)OCC)C(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate: A Novel Compound with Promising Therapeutic Potential

Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate, identified by CAS No. 1361801-96-8, represents a unique class of pyridine derivatives that have garnered significant attention in recent years due to their multifunctional properties. This compound features a pyridine ring substituted with a trifluoromethoxy group at the 2-position, a 5-methyl substituent, and an aminomethyl group at the 3-position, along with an ethyl chain extending from the 4-acetate functional group. The presence of these functional groups contributes to its potential as a lead compound for drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents.

Recent studies have highlighted the structural advantages of Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate in modulating biological targets. The trifluoromethoxy substituent, known for its electron-withdrawing properties, enhances the compound's stability and metabolic resistance, while the aminomethyl group introduces potential interactions with protein targets. These features align with current trends in medicinal chemistry, where the design of molecules with optimized pharmacokinetic profiles is critical for therapeutic success.

Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that Ethyl 3-(aminomethyl)-5-methyl-2-(trif, fluoromethoxy)pyridine-4-acetate exhibits selective binding to the PPAR-γ receptor, a key target in the management of metabolic disorders. This finding underscores its potential as a therapeutic agent for type 2 diabetes and obesity-related conditions. The compound's ability to modulate PPAR-γ activity is attributed to its unique molecular architecture, which allows for precise interactions with the receptor's ligand-binding domain.

Another notable study from 2022, published in *Bioorganic & Medicinal Chemistry Letters*, explored the anti-inflammatory properties of Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate. The research revealed that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This effect is mediated through its interaction with the NF-κB signaling pathway, a well-established mechanism in inflammatory responses. These findings suggest its potential application in the treatment of autoimmune diseases and chronic inflammation.

The trifluoromethoxy group in Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate also plays a critical role in its pharmacokinetic profile. Fluorine atoms in the molecule contribute to increased metabolic stability by reducing the likelihood of hydrolysis, a common degradation pathway for many pharmaceutical compounds. This stability is further enhanced by the presence of the ethyl chain, which may influence the compound's solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate in biological systems. Molecular docking studies have shown that the compound can form hydrogen bonds with key residues in target proteins, such as Ser112 and Asn114 in the PPAR-γ receptor. These interactions are essential for achieving the desired therapeutic effect and minimizing off-target activities.

The synthesis of Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate has been optimized to improve its yield and purity. A recent report in *Organic & Biomolecular Chemistry* (2023) described a novel synthetic route involving the coupling of a trifluoromethoxy-substituted pyridine derivative with an aminomethyl group. This method significantly reduces the number of synthetic steps compared to traditional approaches, making it more cost-effective and scalable for industrial applications.

While Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate shows promise, further preclinical and clinical studies are needed to fully evaluate its safety and efficacy. Researchers are also exploring the possibility of modifying the compound's structure to enhance its therapeutic potential. For example, introducing additional functional groups or altering the substituents could improve its selectivity for specific targets or reduce potential side effects.

In conclusion, Ethyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure, combined with its demonstrated biological activities, positions it as a valuable lead compound in the field of medicinal chemistry. As research continues to advance, the potential applications of this compound in treating a wide range of diseases are expected to expand significantly.